Cas no 184095-59-8 (5-methoxybiphenyl-3-carboxylic acid methyl ester)
184095-59-8 structure
Product Name:5-methoxybiphenyl-3-carboxylic acid methyl ester
CAS No:184095-59-8
MF:C15H14O3
MW:242.269864559174
CID:3040111
PubChem ID:71086676
Update Time:2025-04-21
5-methoxybiphenyl-3-carboxylic acid methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 5-methoxybiphenyl-3-carboxylic acid methyl ester
- CSLNVBDENFRIBI-UHFFFAOYSA-N
- METHYL5-METHOXY-[1,1'-BIPHENYL]-3-CARBOXYLATE
- METHYL 5-METHOXY-[1,1'-BIPHENYL]-3-CARBOXYLATE
- 5-methoxy-biphenyl-3-carboxylic acid methyl ester
- 184095-59-8
- SCHEMBL14150405
- methyl 3-methoxy-5-phenylbenzoate
-
- Inchi: 1S/C15H14O3/c1-17-14-9-12(11-6-4-3-5-7-11)8-13(10-14)15(16)18-2/h3-10H,1-2H3
- InChI Key: CSLNVBDENFRIBI-UHFFFAOYSA-N
- SMILES: O(C)C1C=C(C(=O)OC)C=C(C=1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 242.09400
- Monoisotopic Mass: 242.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53000
- LogP: 3.14880
5-methoxybiphenyl-3-carboxylic acid methyl ester Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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